Cas no 70672-81-0 (3(2H)-Benzoxazolecarboxylicacid, 5-bromo-2-oxo-, methyl ester)

• Product Name: 3(2H)-Benzoxazolecarboxylicacid, 5-bromo-2-oxo-, methyl ester
• CAS No: 70672-81-0
• MF: C₉H₆BrNO₄
• MW: 272.052241802216
• CID: 574368
• PubChem ID: 337436
• Update Time: 2025-04-19

3(2H)-Benzoxazolecarboxylicacid, 5-bromo-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzoxazolecarboxylicacid, 5-bromo-2-oxo-, methyl ester
• methyl 5-bromo-2-oxo-1,3-benzoxazole-3-carboxylate
• 70672-81-0
• NSC-355370
• DTXSID20320136
• NSC355370

• Inchi： 1S/C9H6BrNO4/c1-14-8(12)11-6-4-5(10)2-3-7(6)15-9(11)13/h2-4H,1H3
• InChI Key： IJRWWGUYWBWBLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC)C(=O)O2

Computed Properties

• Exact Mass: 270.94798
• Monoisotopic Mass: 270.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.802
• Boiling Point: 359.7°C at 760 mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.621
• PSA: 55.84